Cas no 2580201-24-5 (Methyl 2-(azetidin-3-yl)pyrimidine-4-carboxylate)

• Product Name: Methyl 2-(azetidin-3-yl)pyrimidine-4-carboxylate
• CAS No: 2580201-24-5
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5658434
• PubChem ID: 165885953
• Update Time: 2025-10-30

Methyl 2-(azetidin-3-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27731724
• 2580201-24-5
• methyl 2-(azetidin-3-yl)pyrimidine-4-carboxylate
• Methyl 2-(azetidin-3-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C9H11N3O2/c1-14-9(13)7-2-3-11-8(12-7)6-4-10-5-6/h2-3,6,10H,4-5H2,1H3
• InChI Key： VKUXRTSWGHSCAB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=NC(C2CNC2)=N1)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.1Ų

Additional information on Methyl 2-(azetidin-3-yl)pyrimidine-4-carboxylate

Methyl 2-(azetidin-3-yl)pyrimidine-4-carboxylate: A Comprehensive Overview

Methyl 2-(azetidin-3-yl)pyrimidine-4-carboxylate is a compound with the CAS number 2580201-24-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrimidine, a heterocyclic aromatic ring system that plays a crucial role in various biological processes. The molecule incorporates an azetidine ring, a four-membered saturated ring containing one nitrogen atom, which adds unique structural and functional properties to the compound. The methyl ester group further enhances its chemical versatility, making it a valuable substrate for various synthetic and biological applications.

The synthesis of Methyl 2-(azetidin-3-yl)pyrimidine-4-carboxylate involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Recent studies have highlighted its potential as a building block in the construction of bioactive molecules. For instance, researchers have explored its use in the development of small molecule inhibitors targeting key enzymes involved in cancer progression. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for modulating protein-ligand interactions.

One of the most promising applications of Methyl 2-(azetidin-3-yl)pyrimidine-4-carboxylate lies in its role as a precursor in medicinal chemistry. By incorporating this compound into larger molecular frameworks, scientists have successfully synthesized compounds with potent antiproliferative activity against various cancer cell lines. These findings underscore its potential as a lead compound in drug discovery efforts.

Moreover, the compound's structural features have been leveraged in the development of bioisosteric replacements, which are critical in optimizing drug candidates for improved pharmacokinetic profiles. The azetidine ring, being a smaller and more rigid analog of piperidine, offers distinct advantages in terms of molecular flexibility and lipophilicity. This makes Methyl 2-(azetidin-3-yl)pyrimidine-4-carboxylate a valuable tool in the design of drugs with enhanced bioavailability.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity of Methyl 2-(azetidin-3-yl)pyrimidine-4-carboxylate. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic distribution, enabling it to participate in diverse chemical transformations. This understanding has paved the way for innovative synthetic strategies, further expanding its utility in chemical research.

In conclusion, Methyl 2-(azetidin-3-yl)pyrimidine-4-carboxylate (CAS No: 2580201-24-5) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a pivotal molecule in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and medicine.